Cas no 1000513-61-0 (4-Fluoro-3,5-dimethylphenylacetonitrile)

• Product Name: 4-Fluoro-3,5-dimethylphenylacetonitrile
• CAS No: 1000513-61-0
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• MDL: MFCD09832374
• CID: 4558429
• Update Time: 2023-08-09

4-Fluoro-3,5-dimethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-3,5-DIMETHYLPHENYLACETONITRILE
• 2-(4-fluoro-3,5-dimethylphenyl)acetonitrile
• 4-Fluoro-3,5-dimethylphenylacetonitrile

• MDL： MFCD09832374
• Inchi： 1S/C10H10FN/c1-7-5-9(3-4-12)6-8(2)10(7)11/h5-6H,3H2,1-2H3
• InChI Key： DYKROXSOTOZSPT-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(CC#N)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds